Ethyl 2-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[[5-[(4-ethoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N4O5S2/c1-3-30-15-11-9-14(10-12-15)19(28)24-21-25-26-22(33-21)32-13-18(27)23-17-8-6-5-7-16(17)20(29)31-4-2/h5-12H,3-4,13H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: XDDROISEXRBLNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3C(=O)OCC
• Molecular Formula: C22H22N4O5S2
• Molecular Weight: 486.6 g/mol

Description

Ethyl 2-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the thiadiazole family of compounds, which have been shown to have a wide range of biological activities. In

Scientific Research Applications

Anticancer Activity

A significant focus has been on the synthesis and biological evaluation of thiadiazole derivatives, including compounds similar to Ethyl 2-(2-((5-(4-ethoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate, as cytotoxic agents. For instance, a series of novel 1,3,4-thiadiazole derivatives bearing an amide moiety were designed and evaluated for their in vitro antitumor activities against human tumor cell lines. One such compound demonstrated significant inhibitory effect, suggesting its potential for apoptosis-induced cytotoxicity (Almasirad et al., 2016). Additionally, benzothiazole acylhydrazones, derivatives with a structural resemblance, have been synthesized and showed promising results as anticancer agents, indicating the importance of structural modifications on the antitumor property of these compounds (Osmaniye et al., 2018).

Antimicrobial and Antiviral Properties

The synthesis of benzothiazole derivatives incorporating a 1,3,4-thiadiazole moiety has shown good antibacterial and antiviral activities. These compounds have been evaluated for their effectiveness against tobacco mosaic virus and various bacterial strains, with some showing superior activity compared to existing treatments. This highlights their potential as templates for developing highly-efficient antiviral and antibacterial agents (Tang et al., 2019).

Chemical Synthesis and Catalysis

Compounds related to this compound have been utilized as intermediates in chemical synthesis, demonstrating the versatility of these compounds. For instance, ethyl lithiodiazoacetate has been used in rhodium carbenoid mediated cyclisations to synthesize cyclic ethers from lactones, showcasing the potential of these compounds in organic synthesis and catalysis (Moody & Taylor, 1989).